Cas no 2228459-73-0 (tert-butyl N-3-amino-2-(thian-3-yl)propylcarbamate)

• Product Name: tert-butyl N-3-amino-2-(thian-3-yl)propylcarbamate
• CAS No: 2228459-73-0
• MF: C₁₃H₂₆N₂O₂S
• MW: 274.422742366791
• CID: 6585992
• PubChem ID: 165657924
• Update Time: 2025-11-01

tert-butyl N-3-amino-2-(thian-3-yl)propylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-amino-2-(thian-3-yl)propylcarbamate
• tert-butyl N-[3-amino-2-(thian-3-yl)propyl]carbamate
• 2228459-73-0
• EN300-1895017

• Inchi： 1S/C13H26N2O2S/c1-13(2,3)17-12(16)15-8-11(7-14)10-5-4-6-18-9-10/h10-11H,4-9,14H2,1-3H3,(H,15,16)
• InChI Key： UXKLFRLORCLLML-UHFFFAOYSA-N
• SMILES： S1CCCC(C1)C(CN)CNC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 274.17149925g/mol
• Monoisotopic Mass: 274.17149925g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 89.6Ų

Additional information on tert-butyl N-3-amino-2-(thian-3-yl)propylcarbamate

Comprehensive Overview of tert-butyl N-3-amino-2-(thian-3-yl)propylcarbamate (CAS No. 2228459-73-0)

The compound tert-butyl N-3-amino-2-(thian-3-yl)propylcarbamate (CAS No. 2228459-73-0) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a thian-3-yl moiety and a tert-butyl carbamate protecting group, makes it a valuable intermediate in the synthesis of complex molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential applications in drug discovery and development.

One of the key features of tert-butyl N-3-amino-2-(thian-3-yl)propylcarbamate is its role as a protected amine derivative. The tert-butyloxycarbonyl (Boc) group is widely used in peptide synthesis and medicinal chemistry to shield reactive amino groups during multi-step reactions. This property aligns with the growing demand for efficient synthetic methodologies in the pharmaceutical industry, where protecting groups play a critical role in achieving high yields and selectivity.

In recent years, the search for novel bioactive compounds has driven interest in molecules like tert-butyl N-3-amino-2-(thian-3-yl)propylcarbamate. Its structural complexity and functional versatility make it a promising candidate for exploring structure-activity relationships (SAR) in drug design. Additionally, the incorporation of a thian-3-yl ring introduces unique stereochemical and electronic properties, which are often sought after in the development of central nervous system (CNS) therapeutics.

The synthesis and characterization of tert-butyl N-3-amino-2-(thian-3-yl)propylcarbamate have been topics of interest in academic and industrial settings. Advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC) are commonly employed to ensure the purity and identity of this compound. These methods are critical for meeting the stringent quality standards required in pharmaceutical manufacturing and regulatory compliance.

Another area where tert-butyl N-3-amino-2-(thian-3-yl)propylcarbamate shows promise is in the field of peptidomimetics. Peptidomimetics are synthetic compounds designed to mimic the biological activity of peptides while offering improved stability and bioavailability. The presence of both amino and carbamate functionalities in this molecule makes it a versatile building block for designing such analogs, which are increasingly relevant in the treatment of chronic diseases and infectious disorders.

From a commercial perspective, the demand for high-purity intermediates like tert-butyl N-3-amino-2-(thian-3-yl)propylcarbamate is on the rise. Pharmaceutical companies and contract research organizations (CROs) are actively sourcing such compounds to accelerate their drug discovery pipelines. This trend is further fueled by the growing emphasis on personalized medicine and the need for targeted therapies that address specific patient populations.

In conclusion, tert-butyl N-3-amino-2-(thian-3-yl)propylcarbamate (CAS No. 2228459-73-0) represents a fascinating and valuable compound in modern chemistry and drug development. Its unique structural features, combined with its potential applications in peptide synthesis, medicinal chemistry, and biopharmaceutical research, make it a subject of ongoing exploration. As the scientific community continues to uncover new uses for this molecule, its importance in advancing therapeutic innovation is likely to grow.